N-Acetyl-beta-D-galactosamine

• CAS No.: 130851-15-9
• Product Name: N-Acetyl-beta-D-galactosamine
• Molecular Formula: C8H15NO6
• Molecular Weight: 221.21 g/mol
• IUPAC Name: N-[(2R,3R,4R,5R,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• Standard InChI: InChI=1S/C8H15NO6/c1-3(11)9-5-7(13)6(12)4(2-10)15-8(5)14/h4-8,10,12-14H,2H2,1H3,(H,9,11)/t4-,5-,6+,7-,8-/m1/s1
• Standard InChIKey: OVRNDRQMDRJTHS-JAJWTYFOSA-N
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@H]([C@H](O[C@H]1O)CO)O)O
• SMILES: CC(=O)NC1C(C(C(OC1O)CO)O)O
• Canonical SMILES: CC(=O)NC1C(C(C(OC1O)CO)O)O
• Physical Description: Solid
• Description: N-acetyl-beta-D-galactosamine is an N-acetyl-D-galactosamine having beta-configuration at the anomeric centre. It has a role as an epitope.; N-Acetyl-b-D-galactosamine, also known as beta-galnac or β-galnac, belongs to the class of organic compounds known as n-acyl-alpha-hexosamines. These are carbohydrate derivatives containing a hexose moiety in which the oxygen atom is replaced by an n-acyl group. N-Acetyl-b-D-galactosamine is soluble (in water) and a very weakly acidic compound (based on its pKa). N-Acetyl-b-D-galactosamine can be converted into 1beta-glutathionylseleno-N-acetyl-D-galactosamine. Outside of the human body, N-acetyl-b-D-galactosamine can be found in a number of food items such as opium poppy, spirulina, komatsuna, and orange bell pepper. This makes N-acetyl-b-D-galactosamine a potential biomarker for the consumption of these food products.; The N-acetyl derivative of galactosamine.
• Synonyms: 2 Acetamido 2 D galactopyranose; 2 Acetamido 2 Deoxy D Galactose; 2 Acetamido 2 Deoxygalactose; 2-Acetamido-2-D-galactopyranose; 2-Acetamido-2-Deoxy-D-Galactose; 2-Acetamido-2-Deoxygalactose; Acetylgalactosamine; N Acetyl D Galactosamine; N-Acetyl-D-Galactosamine
• PubChem Compound: 440552
• Last Modified: Nov 11 2021